1-(4-Hydroxyphenyl)-3-(2-phenylethyl)thiourea

• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C15H16N2OS/c18-14-8-6-13(7-9-14)17-15(19)16-11-10-12-4-2-1-3-5-12/h1-9,18H,10-11H2,(H2,16,17,19)
• InChI Key: DPOXQSVWYKACBU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=S)NC2=CC=C(C=C2)O

Description

1-(4-Hydroxyphenyl)-3-(2-phenylethyl)thiourea, also known as hydroxyphenylthiourea (HPTU), is a chemical compound that has been extensively studied for its potential therapeutic applications. HPTU is a thiourea derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of HPTU is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in oxidative stress and inflammation. HPTU has also been found to modulate the activity of various neurotransmitters, including dopamine and serotonin, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
HPTU has been found to exhibit a wide range of biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has also been shown to modulate the activity of various neurotransmitters, which may contribute to its potential therapeutic effects. HPTU has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

HPTU has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available. It has also been extensively studied, making it a well-characterized compound. However, HPTU also has some limitations. It has been found to exhibit low solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, the exact mechanism of action of HPTU is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on HPTU. One area of interest is its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of HPTU and its potential therapeutic effects. Additionally, the development of more effective synthesis methods and modifications to the chemical structure of HPTU may lead to the development of more potent and selective compounds.

Synthesis Methods

HPTU can be synthesized through a variety of methods, including the reaction of 4-aminophenol with phenyl isothiocyanate, or the reaction of 4-hydroxybenzaldehyde with phenyl isothiocyanate followed by reduction with sodium borohydride. The synthesis of HPTU is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

HPTU has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of pharmacological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. HPTU has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.